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Compound of Interest

Compound Name: Chlorguanide-dé6 Hydrochloride
Cat. No.: B13846875
Get Quote

Date of Issue: March 4, 2026 Document Control: V.2.0-SCI Applicable For: Bioanalytical
Research, Pharmacokinetics (PK), and Forensic Toxicology.

Part 1: Chemical Identity & Isotopic Fidelity

Chlorguanide-d6 Hydrochloride is a stable isotope-labeled analog of the antimalarial drug
Chlorguanide (Proguanil). It is engineered primarily as an Internal Standard (IS) for Isotope
Dilution Mass Spectrometry (IDMS), providing a reference point that compensates for matrix
effects and ionization variability in LC-MS/MS assays.
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Property Specification

1-(4-Chlorophenyl)-2-(1-methylethyl-d6)-
biguanide hydrochloride

Chemical Name

478518-93-3 (Labeled); 637-32-1 (Unlabeled

CAS Number Parent)

Molecular Formula C11H10D6CINs[1][2][3][4][5][€6] - HCI
Molecular Weight 296.23 g/mol (Salt); Free base ~259.77
Isotopic Purity > 98% atom D; = 99% Chemical Purity

- Isopropyl-d6 (Aliphatic C-D bonds; Non-
Label Position
exchangeable)

Solubility DMSO (>10 mg/mL), Methanol, Water (Slightly)

Expert Insight: Isotopic Stability

The deuterium labels in this compound are located on the isopropyl methyl groups (C-D
bonds). Unlike labile deuterium on heteroatoms (N-D, O-D), these aliphatic labels are
chemically stable and resistant to back-exchange with protic solvents (water/methanol) under
standard extraction conditions. This ensures the mass shift (+6 Da) remains constant during
sample preparation.

Part 2: Hazard Identification & Risk Assessment[8]

While specific toxicological data for the deuterated form is limited, it is biologically equipotent to
the parent compound, Chlorguanide Hydrochloride. Treat with the same rigor as a Category 3
Toxicant.

GHS Classification (Based on Parent CAS 637-32-1)

o Acute Toxicity, Oral: Category 3 (H301)

e Hazardous to Aquatic Environment: Acute Category 1 (H400); Chronic Category 1 (H410)[7]

Risk Management Table
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. P-Code
Hazard Type Signal H-Code .
(Precautionary)
P301+P310: IF
. H301: Toxic if SWALLOWED:
Oral Toxicity DANGER _
swallowed.[6][8] Immediately call a

POISON CENTER.

H410: Very toxic to )
) o ) P273: Avoid release to
Environmental WARNING aquatic life with long- ]
) the environment.
lasting effects.[7]

Part 3: Handling, Storage & Stability Protocols[3][4]
[10]

The Core Directive: Deuterated standards are high-value reagents. Improper storage leads to

hydrolysis or hygroscopic clumping, invalidating gravimetric preparation.

Storage Logic: The "Dry-Cold" Chain

e Hygroscopicity: The hydrochloride salt form is hygroscopic. Moisture absorption alters the
effective molecular weight, introducing systematic errors in stock solution concentration.

o Temperature: Store neat solid at -20°C. Stock solutions (in Methanol/DMSOQO) should be
stored at -80°C to prevent solvent evaporation and concentration drift.

Protocol: Self-Validating Handling Workflow

This workflow ensures the integrity of the reference material before it enters the analytical

stream.
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Figure 1: Critical handling path to prevent hygroscopic error and concentration drift.

Part 4: Analytical Application (LC-MS/MS)
Rationale for Use

Chlorguanide-dé6 is the Gold Standard for quantifying Proguanil. In ESI+ (Electrospray
lonization), the co-eluting deuterated standard experiences the exact same matrix
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suppression/enhancement as the analyte, mathematically cancelling out these errors.

Experimental Protocol: Internal Standard Spiking

Objective: Prepare a working internal standard (WIS) solution for plasma extraction.

e Primary Stock: Dissolve 1 mg Chlorguanide-d6 HCIl in 1 mL DMSO (Conc: 1 mg/mL).

o Working Stock: Dilute Primary Stock 1:1000 in Methanol (Conc: 1 pg/mL).

o Spiking: Add 20 pL of Working Stock to 100 pL of plasma sample before protein precipitation.

o Causality: Spiking before extraction compensates for recovery losses during the
precipitation step.[9]

~_MSIMS .

Collision Energy

Compound Precursor lon (m/z) Product lon (m/z) (V)
e

Chlorguanide (Target) 254.1 [M+H]* 170.1 25

Chlorguanide-d6 (IS) 260.1 [M+H]* 176.1 25

Note: The +6 Da shift is maintained in the fragment ion (170 vs 176), confirming the label is on
the retained isopropyl moiety.

Biological Sample Normalization Spike IS Protein Precip o | Centrifuge Supernatant o Ratio Calculation
. g > LC-MS/MS Injection
(Plasma) (Chlorguanide-d6) (Acetonitrile) (10k RPM) (Area Analyte / Area IS)

Click to download full resolution via product page

Figure 2: Isotope Dilution Mass Spectrometry (IDMS) workflow ensuring quantitative accuracy.

Part 5: Emergency & Disposal Measures
First Aid

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen.
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e Ingestion:DO NOT induce vomiting. Rinse mouth with water.[6][8][10][11] Immediately
contact a poison center.

o Skin/Eye Contact: Flush with copious water for 15 minutes.[8][12] Remove contaminated
clothing.[6][7]

Disposal[6][9][10][12][13]
o Protocol: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with

an afterburner and scrubber.

o Compliance: Observe all federal, state, and local environmental regulations. Do not flush
down drains due to high aquatic toxicity (H410).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide & Safety Data Sheet: Chlorguanide-d6
Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13846875/docs#technical-guide-safety-data-sheet-
chlorguanide-d6-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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